4-Chloro-3-[5-({2,4-dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid

• Molecular Formula: C24H17ClN2O6S
• Molecular Weight: 496.9 g/mol
• IUPAC Name: 4-chloro-3-[5-[(Z)-[3-[2-(2-methylanilino)-2-oxoethyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C24H17ClN2O6S/c1-13-4-2-3-5-18(13)26-21(28)12-27-22(29)20(34-24(27)32)11-15-7-9-19(33-15)16-10-14(23(30)31)6-8-17(16)25/h2-11H,12H2,1H3,(H,26,28)(H,30,31)/b20-11-
• InChI Key: FKULEDPMNQQNBY-JAIQZWGSSA-N
• Isomeric SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)/C(=C/C3=CC=C(O3)C4=C(C=CC(=C4)C(=O)O)Cl)/SC2=O
• SMILES: CC1=CC=CC=C1NC(=O)CN2C(=O)C(=CC3=CC=C(O3)C4=C(C=CC(=C4)C(=O)O)Cl)SC2=O

Description

4-Chloro-3-[5-({2,4-dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid, also known as CDMB, is a chemical compound with potential applications in scientific research. This compound is a thiazolidinone derivative and has been shown to have a wide range of biochemical and physiological effects. In

Scientific Research Applications

4-Chloro-3-[5-({2,4-dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid has potential applications in scientific research, particularly in the field of cancer research. Studies have shown that 4-Chloro-3-[5-({2,4-dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid has anti-cancer properties and can inhibit the growth of cancer cells. It has also been shown to have anti-inflammatory and anti-oxidant properties, making it a potential candidate for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 4-Chloro-3-[5-({2,4-dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes and proteins involved in cancer cell growth. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
4-Chloro-3-[5-({2,4-dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid has been shown to have a wide range of biochemical and physiological effects. It has anti-cancer, anti-inflammatory, and anti-oxidant properties. It has also been shown to have neuroprotective effects and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-Chloro-3-[5-({2,4-dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid in lab experiments is its potential anti-cancer properties. It can be used to study the mechanisms of cancer cell growth and to develop new anti-cancer drugs. However, one of the limitations of using 4-Chloro-3-[5-({2,4-dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid is its toxicity. It can be toxic to normal cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 4-Chloro-3-[5-({2,4-dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid. One direction is to further explore its anti-cancer properties and to develop new anti-cancer drugs based on its structure. Another direction is to study its neuroprotective effects and to develop new drugs for the treatment of neurodegenerative diseases. Additionally, more research is needed to fully understand the mechanism of action of 4-Chloro-3-[5-({2,4-dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid and its potential applications in scientific research.

Synthesis Methods

The synthesis method of 4-Chloro-3-[5-({2,4-dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid involves the reaction of 5-((2,4-dioxothiazolidin-5-ylidene)methyl)-2-furfural with 4-chloro-3-nitrobenzoic acid in the presence of a reducing agent such as iron powder. The resulting product is then subjected to a reduction reaction using a reducing agent such as sodium borohydride to obtain 4-Chloro-3-[5-({2,4-dioxo-3-[2-oxo-2-(2-toluidino)ethyl]-1,3-thiazolidin-5-ylidene}methyl)-2-furyl]benzoic acid.